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Compound of Interest

Compound Name: Hexafluoroacetone

Cat. No.: B1148349 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the stability and storage of anhydrous hexafluoroacetone.

Please review this information carefully to ensure safe handling and maintain the integrity of

the compound throughout your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the shelf life of anhydrous hexafluoroacetone?

While anhydrous hexafluoroacetone is stable under recommended storage conditions, its high

reactivity makes its effective shelf life dependent on proper handling and storage.[1][2] When

stored in a cool, dry, and well-ventilated area, in a tightly sealed container and protected from

moisture and sunlight, it can be expected to maintain its purity.[1] Regular verification of purity

is recommended for long-term storage.

Q2: What are the signs of hexafluoroacetone decomposition?

Decomposition can be indicated by a change in the physical properties of the gas or the

presence of an acrid odor, which suggests the formation of acidic impurities.[3] Visible

corrosion of the container or pressure build-up not attributable to temperature changes can

also be signs of decomposition.

Q3: Can I store anhydrous hexafluoroacetone in a standard laboratory refrigerator or freezer?
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Storage in a cool environment is recommended.[1] However, it is crucial to use equipment

specifically designed for the storage of hazardous and reactive gases. Standard refrigerators

and freezers may have ignition sources that could be hazardous. Ensure the storage area is

well-ventilated and complies with all safety regulations for storing toxic and reactive gases.[3]

Q4: What materials are incompatible with anhydrous hexafluoroacetone?

Anhydrous hexafluoroacetone is incompatible with water, acids, and strong oxidizing agents.

[1][4] It reacts vigorously with water and moisture to form a highly acidic hydrate.[3][5][6][7] In

the presence of moisture, it can also attack glass and most metals.[5]

Q5: How does exposure to air affect the stability of anhydrous hexafluoroacetone?

Exposure to air, which contains moisture, will lead to the formation of hexafluoroacetone
hydrate.[3][6][8] This hydrate is a different chemical entity and will affect the outcome of

reactions where the anhydrous form is required. It is crucial to handle anhydrous

hexafluoroacetone under an inert, dry atmosphere.
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Problem Possible Cause(s) Recommended Action(s)

Inconsistent experimental

results

Contamination of

hexafluoroacetone with water

(formation of hydrate).

- Handle the compound under

a dry, inert atmosphere (e.g., in

a glovebox).- Use dry solvents

and glassware.- Verify the

purity of the hexafluoroacetone

before use.

Pressure increase in the

cylinder at constant

temperature

Decomposition of the gas.

- Immediately move the

cylinder to a well-ventilated

and isolated area.- Do not

attempt to vent the cylinder.-

Contact your institution's

environmental health and

safety office and the supplier

for guidance on disposal.

Visible corrosion on the

cylinder or valve

Reaction with moisture leading

to the formation of corrosive

byproducts.

- Do not use the cylinder.-

Isolate the cylinder in a safe,

well-ventilated area.- Contact

the supplier and your safety

officer for instructions on how

to proceed.

Acrid or sharp odor upon use
Presence of acidic

decomposition products.[3]

- Evacuate the area

immediately.- Ensure proper

ventilation.- Use appropriate

personal protective equipment

(PPE), including respiratory

protection, before re-entering

the area.- Investigate the

source of the leak or

contamination.
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Property Value

Boiling Point -26 °C[3]

Melting Point -129 °C[3]

Vapor Pressure 4525 mmHg at 21.1 °C[3]

Vapor Density 1.65 (vs air)[3]

Decomposition Temperature 550 °C[3][5]

Experimental Protocols
Protocol 1: Handling and Dispensing Anhydrous Hexafluoroacetone

Objective: To safely transfer anhydrous hexafluoroacetone from a lecture bottle or cylinder to

a reaction vessel while maintaining its anhydrous state.

Materials:

Cylinder of anhydrous hexafluoroacetone with a compatible regulator.

Dry reaction vessel.

Inert gas source (e.g., Nitrogen or Argon).

Schlenk line or glovebox.

Cold bath (e.g., dry ice/acetone).

Procedure:

Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere.

Set up the reaction vessel on a Schlenk line or inside a glovebox.

Connect the hexafluoroacetone cylinder to the reaction vessel using appropriate tubing that

is resistant to the chemical.
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Cool the reaction vessel in a cold bath to condense the gaseous hexafluoroacetone.

Slowly open the cylinder valve and the regulator to dispense the desired amount of

hexafluoroacetone. Monitor the process carefully.

Once the desired amount is transferred, close the cylinder valve.

Purge the transfer lines with inert gas before disconnecting.

Store the cylinder in a designated safe storage area.
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Caption: Decomposition pathways of anhydrous hexafluoroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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